Cas no 2011-53-2 ( )

• Product Name: &nbsp
• CAS No: 2011-53-2
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 909035
• PubChem ID: 310125
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[(3-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
• (3-Nitro-benzol)-(1 azo 4)-phenol
• 3'-Nitro-4-hydroxy-azobenzol
• 3-Nitrobenzol-< 1-azo-4'> -phenol
• 4-(3'-nitrophenylazo)-phenol
• 4-(3-nitrophenylazo)phenol
• 4-(3-Nitro-phenylazo)-phenol
• 4-[-2-[3-(nitro)phenyl]diazenyl]phenol
• AC1NSBPR
• CTK1A5381
• NSC213599
• 3-nitro-4'-hydroxyazobenzene
• 4-[2-(3-Nitrophenyl)diazen-1-yl]phenol
• 1081835-34-8
• SCHEMBL8142959
• DTXSID20418325
• EN300-18685
• 2011-53-2
• NSC-213599
• &nbsp;

• Inchi： 1S/C12H9N3O3/c16-12-6-4-9(5-7-12)13-14-10-2-1-3-11(8-10)15(17)18/h1-8,16H/b14-13+
• InChI Key： SLYQPPRDXYMFGP-BUHFOSPRSA-N
• SMILES： OC1C=CC(=CC=1)/N=N/C1=CC=CC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.06447
• Monoisotopic Mass: 243.064391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3
• XLogP3: 3.5

Experimental Properties

• Density: 1.34
• Boiling Point: 393.5°C at 760 mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.642
• PSA: 84.6